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Abstract

Spiculisporic acid is a naturally occurring y-butenolide with significant bioactive properties.
First isolated from Penicillium spiculisporum, this microbial secondary metabolite has garnered
attention for its utility as a biosurfactant and its potent antimicrobial activity. This technical guide
provides an in-depth overview of the chemical structure, physicochemical properties, biological
activities, and production of spiculisporic acid, tailored for professionals in research and drug
development.

Chemical Structure and Physicochemical Properties

Spiculisporic acid is characterized by a y-lactone ring and two carboxyl groups attached to a
long aliphatic chain.[1] Its chemical structure confers both hydrophilic and hydrophobic
properties, making it an effective surface-active agent.

Table 1: Chemical and Physicochemical Properties of Spiculisporic Acid
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Property Value Reference(s)
2-(1-Carboxyundecyl)-5-

IUPAC Name ] ] [2]
oxooxolane-2-carboxylic acid

CAS Number 469-77-2 [2]

Molecular Formula C17H2806 [2]

Molar Mass 328.405 g/mol [2]

Appearance White needle-like solid [3]

Melting Point 145 °C [4]

Boiling Point 549.0 £ 35.0 °C (Predicted) [4]
Ethanol: High solubility DMSO:

3 55 mg/mL (167.48 mM) DMF:

Solubility [31[5][6]
30 mg/mL Water: Poor
solubility

Table 2: Spectral Data of Spiculisporic Acid
Spectral Data Key Features Reference(s)

1H-NMR (400 MHz, ethanol-ds)

5 3.01 (dd, J = 8.8, 2.8 Hz, H-
5), 2.63-2.43 (M, H2-2 and
H2-3), 1.92-1.80 and 1.56—
1.48 (each m, H2-6), 0.89 (t, J
= 5.2 Hz, Hs-15), 1.38-1.28
(m, H-7 ~ 14)

[3]

13C-NMR (400 MHz, ethanol-
de)

0176.6,173.6, and 172.3
(C=0), 86.5 (quaternary C),
50.7 (methine), 31.8-22.5
(methylenes), 13.4 (methyl)

[3]

Mass Spectrometry (ESI-
HRMS)

m/z 328.1880 [M-H]~
(calculated for C17H280s,
328.1886)

[3]
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Biological Activities

Spiculisporic acid exhibits a range of biological activities, with its antimicrobial properties
being the most extensively studied. It also possesses anti-oxidative stress capabilities,
although the specific mechanisms are less understood.

Antimicrobial Activity

Spiculisporic acid has demonstrated broad-spectrum antibacterial activity against both Gram-
positive and Gram-negative bacteria, including multidrug-resistant strains.[7]

Table 3: Minimum Inhibitory Concentration (MIC) of Spiculisporic Acid Against Various
Bacterial Strains

Bacterial Strain MIC (pg/mL) Reference(s)
Escherichia coli 31.25 [7]
Pseudomonas aeruginosa 31.25 [7]
Staphylococcus aureus 3.9-31.25 [7]
Serratia marcescens 15.63 [7]
Acinetobacter baumannii 31.25-62.5 [7]
Salmonella typhi 15.63 [7]

Methicillin-resistant

Staphylococcus aureus 3.9-62.5 [7]
(MRSA, H1)
Drug-resistant Pseudomonas
. 62.5 [7]
aeruginosa (PS 16)
Drug-resistant Acinetobacter
31.25 [7]

baumannii (ACT 322)

Anti-oxidative Stress Activity
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Spiculisporic acid is reported to have anti-oxidative stress actions. However, detailed
mechanistic studies and quantitative data on its antioxidant effects are not extensively available
in the current literature.

Anticancer Activity

A derivative of spiculisporic acid, Spiculisporic acid E, was found to be inactive against
MCF-7 (breast adenocarcinoma), NCI-H460 (non-small cell lung cancer), and A375-C5
(melanoma) cell lines.[8]

Biosynthesis and Production

Spiculisporic acid is a fungal metabolite produced by various species, including Penicillium
spiculisporum, Aspergillus species, and Talaromyces trachyspermus.[1][9]

Biosynthesis Pathway

The biosynthesis of spiculisporic acid involves the condensation of lauroyl-CoA and 2-
oxoglutarate, a key intermediate in the TCA cycle. This reaction is catalyzed by the enzyme
decylhomocitrate synthase.[1][10] This pathway highlights a direct link between primary
metabolic pathways (fatty acid synthesis and the TCA cycle) and the production of this
secondary metabolite.
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Simplified Biosynthesis Pathway of Spiculisporic Acid
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Simplified Biosynthesis Pathway of Spiculisporic Acid

Experimental Protocols
Production of Spiculisporic Acid by Fed-Batch
Fermentation

This protocol describes the production of spiculisporic acid using Talaromyces trachyspermus

in a fed-batch culture system.[3]
4.1.1. Media and Culture Conditions

e Producing Organism:Talaromyces trachyspermus NBRC 32238
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Basic Medium (per L): 100 g glucose, 4.5 g meat extract, 5.0 g FeCls, 0.5 g KH2POa4, 0.5 g
MgS0a4-7H20, 0.0915 g FeS0a4-7H20, 0.8 g (NH4)2S04, 1.0 g corn steep liquor.

Initial pH: 3.0

Incubation Temperature: 28 °C

Aeration: 0.5 vvm (volume per volume per minute)

Agitation: 700 rpm
4.1.2. Fed-Batch Fermentation Procedure

Initiate a batch culture in a bioreactor with the basic medium.

After a specific incubation period (e.g., 4 days for sucrose-based media), commence feeding
with a concentrated sugar solution (e.g., 500 g/L sucrose).

Continue the fermentation with periodic feeding until the desired concentration of
spiculisporic acid is achieved.

Extraction and Purification

The following is a general procedure for the extraction and purification of spiculisporic acid
from a fungal culture.[3][4]

o Harvesting: Separate the fungal mycelium and crystalline spiculisporic acid from the
culture broth by filtration.

» Dissolution: Wash the collected solid with distilled water and then dissolve the spiculisporic
acid in ethanol.

« Filtration: Remove the mycelial debris by filtration.
o Crystallization: Evaporate the ethanol to induce crystallization of spiculisporic acid.

o Recrystallization: Further purify the crystals by recrystallization from a suitable solvent like
ethanol.
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Experimental Workflow for Spiculisporic Acid Production and Purification
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Workflow for Spiculisporic Acid Production
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Signaling Pathways and Mechanism of Action

While the antimicrobial activity of spiculisporic acid is well-documented through MIC values,
the specific molecular mechanisms and signaling pathways it modulates are not yet fully
elucidated in the available scientific literature. Its surfactant properties suggest a potential
interaction with and disruption of microbial cell membranes, but further research is required to
confirm this hypothesis. Similarly, detailed information on its interaction with mammalian
cellular signaling pathways, such as MAPK or NF-kB, is not currently available.

Conclusion

Spiculisporic acid represents a promising natural product with significant potential in various
applications, particularly as a biosurfactant and an antimicrobial agent. Its production through
fermentation is well-established, and its chemical and physical properties are well-
characterized. Future research should focus on elucidating its precise mechanisms of action
and exploring its full therapeutic potential. The information provided in this guide serves as a
valuable resource for scientists and professionals engaged in the research and development of
novel bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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